Cas no 239107-26-7 (4-Fluoro-2-(trifluoromethyl)propiophenone)

4-Fluoro-2-(trifluoromethyl)propiophenone is a fluorinated aromatic ketone with notable applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both fluorine and trifluoromethyl substituents, enhances its reactivity and stability, making it a valuable intermediate in the preparation of biologically active compounds. The electron-withdrawing properties of the trifluoromethyl group improve its utility in nucleophilic substitution and cross-coupling reactions. This compound is particularly useful in the development of fluorinated analogs of pharmaceuticals, where its unique substituents can influence metabolic stability and binding affinity. Its high purity and consistent performance make it a reliable choice for research and industrial applications requiring precise fluorinated building blocks.

4-Fluoro-2-(trifluoromethyl)propiophenone structure

239107-26-7 structure

Product Name:4-Fluoro-2-(trifluoromethyl)propiophenone

CAS No:239107-26-7

MF:C₁₀H₈F₄O

MW:220.163537025452

MDL:MFCD00061263

CID:2169609

PubChem ID:2737615

Update Time:2025-08-05

4-Fluoro-2-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-2-(trifluoromethyl)propiophenone
- SCHEMBL2028898
- PS-11286
- 239107-26-7
- 1-(4-Fluoro-2-(trifluoromethyl)phenyl)propan-1-one
- 4'-Fluoro-2'-(trifluoromethyl)propiophenone
- QKLZDUZBHFEOPR-UHFFFAOYSA-N
- MFCD00061263
- CS-0061425
- 1-[4-fluoro-2-(trifluoromethyl)phenyl]propan-1-one
- AKOS027252679
- MDL： MFCD00061263
- Inchi： 1S/C10H8F4O/c1-2-9(15)7-4-3-6(11)5-8(7)10(12,13)14/h3-5H,2H2,1H3
- InChI Key： QKLZDUZBHFEOPR-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=CC=1C(CC)=O)F)(F)F

Computed Properties

Exact Mass: 220.05112752g/mol
Monoisotopic Mass: 220.05112752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 231.2±40.0 ºC (760 Torr),
Flash Point: 87.4±21.5 ºC,
Solubility: Almost insoluble (0.073 g/l) (25 º C),

4-Fluoro-2-(trifluoromethyl)propiophenone Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

4-Fluoro-2-(trifluoromethyl)propiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013007036-250mg	4'-Fluoro-2'-(trifluoromethyl)propiophenone	239107-26-7	95%	250mg	$220.00	2023-09-02
Alichem	A013007036-1g	4'-Fluoro-2'-(trifluoromethyl)propiophenone	239107-26-7	95%	1g	$440.00	2023-09-02
Apollo Scientific	PC4377U-250mg	4'-Fluoro-2'-(trifluoromethyl)propiophenone	239107-26-7	97%	250mg	£128.00	2025-02-21
Apollo Scientific	PC4377U-1g	4'-Fluoro-2'-(trifluoromethyl)propiophenone	239107-26-7	97%	1g	￡120.00	2023-04-18
eNovation Chemicals LLC	D770892-250mg	4'-FLUORO-2'-(TRIFLUOROMETHYL)PROPIOPHENONE	239107-26-7	95%	250mg	$160	2024-06-06
eNovation Chemicals LLC	D770892-1g	4'-FLUORO-2'-(TRIFLUOROMETHYL)PROPIOPHENONE	239107-26-7	95%	1g	$235	2024-06-06
Chemenu	CM311818-5g	1-(4-Fluoro-2-(trifluoromethyl)phenyl)propan-1-one	239107-26-7	95%	5g	$916	2024-07-28
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